2,6-dimethoxy-N-({3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}carbamothioyl)benzamide

• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[[3-methoxy-4-(2-methylpropanoylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C21H25N3O5S/c1-12(2)19(25)23-14-10-9-13(11-17(14)29-5)22-21(30)24-20(26)18-15(27-3)7-6-8-16(18)28-4/h6-12H,1-5H3,(H,23,25)(H2,22,24,26,30)
• InChI Key: FRALOWYDEREKEB-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=S)NC(=O)C2=C(C=CC=C2OC)OC)OC

Description

2,6-dimethoxy-N-({3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}carbamothioyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, DMMA, and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DMMA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. DMMA has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. DMMA has also been shown to activate the 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
DMMA has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of neurotransmitter levels. DMMA has also been shown to have analgesic effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

DMMA has several advantages for use in lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its potential for use in the treatment of various diseases. However, DMMA also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DMMA, including the development of new synthesis methods, the identification of new potential applications, and the investigation of its potential use in combination with other drugs. Further research is also needed to fully understand the mechanism of action of DMMA and to determine its safety and efficacy for use in humans.
Conclusion:
In conclusion, DMMA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of DMMA involves the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride and 3-methoxy-4-aminobenzoyl chloride. DMMA has been studied for its potential use as an anticancer agent, as a selective serotonin receptor agonist, and as a potential treatment for neuropathic pain. The mechanism of action of DMMA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. DMMA has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on DMMA, including the development of new synthesis methods and the investigation of its potential use in combination with other drugs.

Synthesis Methods

DMMA can be synthesized using various methods, including the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride, followed by the reaction with 3-methoxy-4-aminobenzoyl chloride and 2-methylpropanoyl chloride. Another method involves the reaction of 2,6-dimethoxybenzoic acid with oxalyl chloride, followed by the reaction with 3-methoxy-4-aminobenzoyl chloride and thioamide.

Scientific Research Applications

DMMA has been used in scientific research for various applications, including as a potential anticancer agent, as a selective serotonin receptor agonist, and as a potential treatment for neuropathic pain. DMMA has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.